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Compound of Interest

Compound Name: Bis[(pinacolato)boryl]methane

Cat. No.: B124671 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis[(pinacolato)boryl]methane is a valuable reagent in organic synthesis, particularly in

cross-coupling reactions for the formation of carbon-carbon and carbon-boron bonds. Its utility

in the synthesis of complex organic molecules, including active pharmaceutical ingredients,

necessitates a thorough understanding of its stability and appropriate storage conditions to

ensure its reactivity and purity. This technical guide provides an in-depth overview of the

stability profile of Bis[(pinacolato)boryl]methane, recommended storage and handling

procedures, and model experimental protocols for its stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of Bis[(pinacolato)boryl]methane is

presented in the table below.
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Property Value Reference

CAS Number 78782-17-9 [1]

Molecular Formula C13H26B2O4 [1]

Molecular Weight 267.97 g/mol [1]

Appearance
White to off-white crystalline

powder or solid
[2]

Melting Point 51-55 °C [2]

Purity ≥95% (GC) [2]

Recommended Storage Conditions
To maintain the integrity and reactivity of Bis[(pinacolato)boryl]methane, it is crucial to

adhere to the recommended storage conditions provided by various suppliers. A summary of

these recommendations is provided below.

Supplier
Recommended Storage
Temperature

Additional
Recommendations

Frontier Specialty Chemicals -20 °C Store under dry conditions.[1]

Sigma-Aldrich 2-8 °C

TCI

Store in a cool and shaded

area. Keep container tightly

closed. Keep under inert gas.

[3]

Chem-Impex 2-8 °C

ChemScene 4 °C

The consensus among suppliers is to store Bis[(pinacolato)boryl]methane at refrigerated to

frozen temperatures in a tightly sealed container under a dry, inert atmosphere.
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Stability Profile and Degradation Pathways
While specific, in-depth stability studies on Bis[(pinacolato)boryl]methane are not extensively

published, valuable insights can be drawn from studies on analogous organoboron

compounds, particularly Bis(pinacolato)diboron (B2pin2). Research has shown that B2pin2,

contrary to popular belief, is not entirely stable in air and degrades in the presence of both

oxygen and water.[4][5] This degradation is thought to be an autocatalytic process.[4]

Given the structural similarities, it is prudent to assume that Bis[(pinacolato)boryl]methane is

susceptible to similar degradation pathways. The primary modes of degradation are likely:

Hydrolysis: The boronic ester linkages are susceptible to hydrolysis in the presence of water,

which would lead to the formation of pinacol and methane diboronic acid.

Oxidation: Exposure to oxygen, particularly in the presence of moisture, can lead to the

oxidation of the carbon-boron bond.

Therefore, minimizing exposure to air and moisture is paramount for preserving the quality of

Bis[(pinacolato)boryl]methane.

Best Practices for Handling and Storage
To ensure the longevity and performance of Bis[(pinacolato)boryl]methane, the following

handling and storage procedures are recommended:

Inert Atmosphere: Always handle the compound under an inert atmosphere (e.g., nitrogen or

argon), especially when aliquoting or transferring from the main container.

Dry Conditions: Use dry solvents and glassware. Avoid any contact with moisture.

Controlled Temperature: Store the compound at the recommended low temperature (ideally

-20°C for long-term storage) in a properly functioning and monitored freezer or refrigerator.

Secure Sealing: Ensure the container is tightly sealed after each use to prevent the ingress

of air and moisture.

Aliquotting: For frequent use, it is advisable to aliquot the bulk material into smaller, single-

use vials to minimize repeated exposure of the entire stock to ambient conditions.
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Figure 1. Recommended workflow for handling and storage of
Bis[(pinacolato)boryl]methane.

Model Experimental Protocols for Stability
Assessment
The following are model protocols for assessing the stability of

Bis[(pinacolato)boryl]methane. These are based on general guidelines for stability testing of

chemical substances.

Forced Degradation Studies
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Forced degradation studies are designed to identify potential degradation products and

pathways.

5.1.1. Hydrolytic Stability

Prepare solutions of Bis[(pinacolato)boryl]methane (e.g., 1 mg/mL) in acetonitrile or

another suitable water-miscible solvent.

Add the solution to separate vials containing acidic (0.1 M HCl), neutral (water), and basic

(0.1 M NaOH) aqueous solutions.

Maintain the vials at a controlled temperature (e.g., 50°C).

At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize if

necessary, and dilute with the mobile phase.

Analyze the samples by a stability-indicating method, such as HPLC with UV detection or

LC-MS, to quantify the remaining parent compound and detect any degradation products.

5.1.2. Oxidative Stability

Prepare a solution of Bis[(pinacolato)boryl]methane (e.g., 1 mg/mL) in a suitable solvent.

Add a solution of hydrogen peroxide (e.g., 3% H2O2).

Maintain the solution at room temperature.

At specified time points, withdraw aliquots and analyze by HPLC or LC-MS.

5.1.3. Thermal Stability

Place a known amount of solid Bis[(pinacolato)boryl]methane in a vial.

Heat the vial in an oven at an elevated temperature (e.g., 60°C).

At specified time points, remove the vial, allow it to cool, dissolve the contents in a known

volume of solvent, and analyze by HPLC.
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For solution stability, prepare a solution of the compound and heat it at a specified

temperature, analyzing aliquots at various time points.

5.1.4. Photostability

Expose a solution of Bis[(pinacolato)boryl]methane and a sample of the solid compound

to a light source with a specified output (e.g., ICH option 1: cool white fluorescent and near-

ultraviolet lamp).

Simultaneously, keep control samples protected from light.

At a specified time point, analyze both the exposed and control samples by HPLC.
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Figure 2. General experimental workflow for forced degradation studies.

Long-Term and Accelerated Stability Testing
This testing is performed to establish a re-test date or shelf life.

Package Bis[(pinacolato)boryl]methane in its proposed long-term storage container.

Place samples in stability chambers under the following conditions:
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Long-Term: 2-8°C (or -20°C)

Accelerated: 25°C / 60% RH

At specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 2, 3, 6 months

for accelerated), remove samples and test for appearance, purity (by HPLC), and any other

relevant quality attributes.

Data Presentation
The results of the stability studies should be presented in a clear and organized manner. The

following is an example of a data table for a long-term stability study.

Example Data Table: Long-Term Stability of Bis[(pinacolato)boryl]methane at 2-8°C

Time Point
(Months)

Appearance Purity (%) by HPLC Total Impurities (%)

0
White crystalline

powder
99.5 0.5

3
White crystalline

powder
99.4 0.6

6
White crystalline

powder
99.5 0.5

12
White crystalline

powder
99.3 0.7

24
White crystalline

powder
99.1 0.9

Proposed Degradation Pathway
Based on the known reactivity of boronic esters, a proposed degradation pathway for

Bis[(pinacolato)boryl]methane in the presence of water is illustrated below.
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Figure 3. Proposed hydrolytic degradation pathway of Bis[(pinacolato)boryl]methane.

Conclusion
The stability of Bis[(pinacolato)boryl]methane is critical for its successful application in

synthesis. Adherence to strict storage and handling protocols, including low temperatures, dry

conditions, and an inert atmosphere, is essential to prevent degradation. While specific stability

data for this compound is limited, analogies to related boronic esters and the implementation of

systematic stability testing, as outlined in this guide, will ensure its quality and reliability for

research, development, and manufacturing purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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